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Introduction:

Cedramber®, a synthetic woody-amber fragrance compound chemically known as cedrol
methyl ether, is widely utilized in the cosmetic and perfume industries.[1][2][3][4][5] The growing
demand for novel, natural, and structurally diverse fragrance molecules has spurred interest in
the biotechnological modification of existing synthetic compounds.[1][6] Microbial
biotransformation offers a promising and eco-friendly approach to generate new derivatives of
fragrance compounds like Cedramber®, potentially leading to molecules with unique olfactory
properties or enhanced biological activities.[7][8][9] This document provides detailed application
notes and experimental protocols for the biotransformation of Cedramber® using the fungus
Aspergillus niger.

Recent studies have demonstrated the capability of Aspergillus niger ATCC 10549 to effectively
metabolize Cedramber®.[1][2][6][10] This biotransformation process primarily involves
hydroxylation and demethylation reactions, yielding known cedrol derivatives.[1][2] The
protocols outlined below are based on published research and are intended to guide
researchers in replicating and expanding upon these findings.
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The biotransformation of Cedramber® by Aspergillus niger ATCC 10549 results in the
formation of two primary metabolites. The quantitative data from this biotransformation is

summarized in the table below.

Substrate Microorganism Metabolite Yield (%)
Aspergillus niger

Cedramber® 12(3-hydroxy cedrol 11.9
ATCC 10549
Aspergillus niger

Cedramber® 3B-hydroxy cedrol 15.5
ATCC 10549

Experimental Protocols

This section details the methodologies for the microbial culture, biotransformation, and analysis
of Cedramber® metabolites.

Microbial Strain and Culture Maintenance
e Microorganism:Aspergillus niger ATCC 10549.

¢ Maintenance Medium: Potato Dextrose Agar (PDA) slants.
e Procedure:

Subculture the Aspergillus niger strain on fresh PDA slants.

[¢]

Incubate the slants at 25°C until sufficient sporulation is observed.

o

o

Store the fully grown slants at 5°C for long-term maintenance.

Prior to use in biotransformation experiments, subculture the strain twice on nutrient agar

[¢]

to ensure purity and viability.[1]

Biotransformation of Cedramber®

e Culture Medium (a-Medium):

o Glucose: 15 g/L
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o Saccharose: 15 g/L

o Polypeptone: 5 g/L

o Potassium dihydrogen phosphate: 1 g/L
o Potassium chloride: 0.5 g/L

o Magnesium sulphate: 0.5 g/L

o lIron (ll) sulphate: 10 mg/L

Distilled water: 1 L

[¢]

e Procedure:

[¢]

Prepare the a-medium and dispense it into flasks.
o Autoclave the medium at 121°C for 15 minutes.

o After cooling, inoculate the medium with spores of Aspergillus niger ATCC 10549 from a
fresh PDA slant.

o Incubate the culture at 25°C on a rotary shaker for 2 days to allow for initial growth.
o Prepare a stock solution of Cedramber® in a suitable solvent (e.g., ethanol or acetone).

o After 2 days of fungal growth, add Cedramber® to the culture to a final concentration of
500 mg/L.[1]

o Continue the fermentation for an additional 7 days under the same conditions.[1]

o Include a substrate control (Cedramber® in sterile medium without the microorganism)
and a culture control (microorganism in medium without Cedramber®) to monitor for
abiotic degradation and endogenous metabolites, respectively.

Extraction and Isolation of Metabolites

e Procedure:
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o After the 7-day incubation period, harvest the culture broth.
o Separate the fungal biomass from the liquid culture by filtration.

o Extract the filtrate with an equal volume of a suitable organic solvent (e.g., ethyl acetate)
three times.

o Combine the organic extracts and dry them over anhydrous sodium sulfate.
o Evaporate the solvent under reduced pressure to obtain the crude extract.

o Subject the crude extract to column chromatography for purification of the metabolites.
The specific conditions for chromatography will need to be optimized based on the polarity
of the metabolites.

Characterization of Metabolites

e Techniques: The structures of the purified metabolites are elucidated using a combination of
spectroscopic techniques.

o Fourier-Transform Infrared Spectroscopy (FT-IR): To identify functional groups.

o Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight
and fragmentation pattern.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): For detailed structural
elucidation.[1][2]

Visualizations
Biotransformation Pathway of Cedramber®

The following diagram illustrates the metabolic conversion of Cedramber® by Aspergillus niger
ATCC 10549.
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Hydroxylation &
Demethylation 123-hydroxy cedrol
Cedramber® Biotransformation Aspergillus niger
(Cedrol methyl ether) ATCC 10549 Hydroxvlation &

Demethylation

3[B-hydroxy cedrol

Start: A. niger Culture

1. Inoculation & Pre-incubation
(2 days, 25°C)

:

2. Cedramber® Addition
(500 mg/L)

:

3. Biotransformation
(7 days, 25°C)

4. Metabolite Extraction
(Ethyl Acetate)

5. Column Chromatography

6. Structural Elucidation
(FT-IR, GC-MS, NMR)

End: Characterized Metabolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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